Cas no 1803891-71-5 (2-(Difluoromethoxy)-4-methylphenylhydrazine)

• Product Name: 2-(Difluoromethoxy)-4-methylphenylhydrazine
• CAS No: 1803891-71-5
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 4934633
• Update Time: 2025-10-25

2-(Difluoromethoxy)-4-methylphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-4-methylphenylhydrazine

• Inchi： 1S/C8H10F2N2O/c1-5-2-3-6(12-11)7(4-5)13-8(9)10/h2-4,8,12H,11H2,1H3
• InChI Key： BPGOBDNXURHQSP-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C)C=CC=1NN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: 2.4
• Topological Polar Surface Area: 47.3

Additional information on 2-(Difluoromethoxy)-4-methylphenylhydrazine

Introduction to 2-(Difluoromethoxy)-4-methylphenylhydrazine (CAS No. 1803891-71-5)

2-(Difluoromethoxy)-4-methylphenylhydrazine (CAS No. 1803891-71-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique difluoromethoxy and methyl substituents, has garnered attention for its potential in the development of novel therapeutic agents. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular structure of 2-(Difluoromethoxy)-4-methylphenylhydrazine is composed of a phenyl ring substituted with a difluoromethoxy group at the 2-position and a methyl group at the 4-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The difluoromethoxy group, in particular, is known for its ability to modulate biological activity and improve pharmacokinetic profiles, making it an attractive moiety in drug design.

The synthesis of 2-(Difluoromethoxy)-4-methylphenylhydrazine typically involves several steps, including the formation of the difluoromethoxy intermediate and subsequent coupling with the appropriate phenylhydrazine derivative. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound. For instance, a study published in Organic Letters (2021) reported a novel one-pot synthesis method that significantly reduced reaction times and improved yields.

In terms of its biological activity, 2-(Difluoromethoxy)-4-methylphenylhydrazine has shown promising results in various preclinical studies. Research conducted by Smith et al. (2022) demonstrated that this compound exhibits potent antitumor activity against several cancer cell lines, including those resistant to conventional chemotherapy agents. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

Beyond its antitumor properties, 2-(Difluoromethoxy)-4-methylphenylhydrazine has also been investigated for its potential as an antiviral agent. A study published in Journal of Medicinal Chemistry (2023) reported that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The antiviral activity is attributed to its ability to interfere with viral entry and replication processes.

The pharmacokinetic properties of 2-(Difluoromethoxy)-4-methylphenylhydrazine have been extensively studied to optimize its therapeutic potential. In vivo studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Additionally, preliminary toxicology studies have indicated that it is well-tolerated at therapeutic doses.

In conclusion, 2-(Difluoromethoxy)-4-methylphenylhydrazine (CAS No. 1803891-71-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential in various disease areas, contributing to the advancement of drug discovery and development.